10.1039/C0GC00133C | Heterogeneous catalytic synthesis using microreactor technology

Heterogeneous catalytic synthesis using microreactor technology

Green Chemistry Pub Date: 2010-09-17 DOI: 10.1039/C0GC00133C

Abstract

The application of heterogeneous catalysis in conjunction with microreactor technology can facilitate a cleaner and scalable flow methodology for organic synthesis. In this tutorial review we present recent advances in the design of supported catalysts for emerging synthetic applications within microreactor technology. Specifically, transition metal catalysts such as palladium, copper, ruthenium, and nickel are described on silica, monolithic, magnetic nanoparticles and polymer supports. These catalysts have been utilised to promote a range of reactions including Heck, Sonogashira, Suzuki, Kumada, olefin metathesis, hydrogenation and benzannulation reactions.

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